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Compound of Interest

Compound Name:
Benzenepropanoic acid, 5-

hydroxy-2-iodo-

Cat. No.: B12332603

Get Quote

Executive Summary
C₉H₉IO₃ (MW: 292.07 g/mol ) represents a class of iodinated aromatic aldehydes used

extensively in medicinal chemistry. The primary challenge in working with this formula is not

merely establishing purity, but distinguishing between regioisomers that share identical

elemental compositions (C: 37.01%, H: 3.11%, I: 43.45%).

This guide compares the three most prevalent isomers encountered in drug development:

3-Iodo-4,5-dimethoxybenzaldehyde (Primary scaffold for reserpine/mescaline analogs).

5-Iodo-2,4-dimethoxybenzaldehyde (Common byproduct or alternative scaffold).

2-Iodo-4,5-dimethoxybenzaldehyde (Ortho-substituted variant).

Key Insight: Standard Combustion Analysis (CHN) confirms the empirical formula but cannot

distinguish isomers. For C₉H₉IO₃, a "Triangulated Analytical Approach" combining High-

Precision EA, Quantitative NMR (qNMR), and Melting Point determination is required to

validate both identity and purity.
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Chemical Profile & Theoretical Data
All isomers of C₉H₉IO₃ share the following theoretical elemental composition. Deviations >0.4%

in experimental data typically indicate solvent entrapment (common with iodine-rich lattices) or

incomplete combustion.

Element Symbol Count Atomic Mass
Mass %
(Theoretical)

Carbon C 9 12.011 37.01%

Hydrogen H 9 1.008 3.11%

Iodine I 1 126.904 43.45%

Oxygen O 3 15.999 16.43%

Comparative Performance: Isomer Differentiation
The following table aggregates experimental data to allow rapid differentiation of the C₉H₉IO₃

isomers. Note the distinct melting points and NMR shifts, which are more diagnostic than EA

alone.

Table 1: Physicochemical Properties of C₉H₉IO₃ Isomers
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Property
3-Iodo-4,5-

dimethoxy

5-Iodo-2,4-

dimethoxy

2-Iodo-4,5-

dimethoxy

CAS Number 32024-15-0 121177-67-1 56518-59-3

Physical Form
White to yellow

powder
White solid Yellow solid

Melting Point 69–72 °C 172–176 °C 137–139 °C

¹H NMR (Aldehyde -

CHO)
δ 9.80–9.85 ppm δ 10.18 ppm δ 10.15 ppm

¹H NMR (Aromatic H) δ 7.41 (d), 7.85 (d) δ 6.38 (s), 8.20 (s) δ 7.30 (s), 7.41 (s)

Solubility Profile
Soluble in DCM,

EtOAc
Low sol. in Et₂O Soluble in CHCl₃

Key Application
Phenethylamine

synthesis

Dendrimer

antioxidants
Suzuki coupling

Critical Observation: The large disparity in melting points (over 100°C difference between the 3-

iodo and 5-iodo isomers) makes thermal analysis a faster initial identification tool than NMR for

solid samples.

Technical Challenges in Elemental Analysis of
C₉H₉IO₃
Analyzing compounds with high iodine content (>40% w/w) presents specific challenges for

standard CHN combustion analyzers.

Challenge A: Iodine Trapping & Interference
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Mechanism: During combustion, iodine can sublime rather than oxidize fully, or form volatile

I₂ that interferes with thermal conductivity detectors (TCD) used for N₂/CO₂ detection.

Symptom: High Carbon values (due to detector overlap) or erratic Nitrogen baselines.

Solution: Ensure the combustion tube is packed with silver wool (Ag) or copper turnings at

the exit zone. The silver reacts with free iodine to form AgI (solid), preventing it from reaching

the detector.

Challenge B: Incomplete Combustion (Refractory
Formation)

Mechanism: Poly-iodinated aromatic rings are thermally stable and may form graphitic char

rather than fully converting to CO₂.

Symptom: Low Carbon results (e.g., Found C: 36.2% vs. Calc: 37.0%).

Solution: Use a combustion aid such as Vanadium Pentoxide (V₂O₅) or Tungsten Trioxide

(WO₃) mixed with the sample to provide an internal oxygen source and catalyze complete

oxidation.

Recommended Experimental Workflow
To ensure scientific integrity (E-E-A-T), the following workflow is recommended for

characterizing C₉H₉IO₃. This protocol triangulates data to prevent false positives.

Diagram 1: Characterization Logic Flow
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Isomer MP Reference

Crude C9H9IO3 Sample

Step 1: Melting Point Analysis
(Rapid Isomer Screen)

MP Matches
Expected Isomer?

Step 2: 1H NMR (CDCl3)
Check Regiochemistry

Yes

Recrystallize
(EtOAc / Hexanes)

No (Impure)

Step 3: High-Precision EA
(Combustion with V2O5)

VALIDATED MATERIAL
Ready for Synthesis

Values within ±0.4% Values > ±0.4%

3-Iodo: 69-72°C 2-Iodo: 137-139°C 5-Iodo: 172-176°C

Click to download full resolution via product page

Caption: Logical workflow for validating C₉H₉IO₃ isomers, prioritizing thermal screening before

expensive spectral analysis.
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Detailed Experimental Protocols
Protocol A: High-Precision CHN Analysis for Iodides

Instrument: PerkinElmer 2400 Series II or Elementar vario EL cube.

Sample Prep:

Dry sample under vacuum (0.1 Torr) at 40°C for 4 hours to remove occluded solvent.

Weigh 2.0–2.5 mg of sample into a tin capsule.

Critical Step: Add ~5 mg of Vanadium Pentoxide (V₂O₅) powder to the capsule.

Fold capsule tightly to exclude atmospheric nitrogen.

Combustion Parameters:

Furnace Temperature: 975°C (boosted O₂ injection).

Reduction Tube: Copper (600°C).

Scrubber: Silver wool zone maintained at >450°C to trap Iodine.

Acceptance Criteria: Carbon ±0.4%, Hydrogen ±0.3%.

Protocol B: ¹H NMR Regiochemistry Check
Solvent: CDCl₃ (Deuterated Chloroform).

Concentration: 10 mg / 0.6 mL.

Diagnostic Signals:

Aldehyde Proton (-CHO): Look for a singlet between 9.8–10.2 ppm.

Methoxy Protons (-OCH₃): Two singlets around 3.8–4.0 ppm.

Aromatic Protons:
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Para coupling (J ~0 Hz, appearing as singlets) indicates 2,5- or 4,5-substitution patterns

(e.g., 5-iodo-2,4-dimethoxy).

Meta coupling (J ~2 Hz) or Ortho coupling (J ~8 Hz) indicates 2,3- or 3,4-substitution.

3-Iodo-4,5-dimethoxy: Typically shows two doublets (J ~2 Hz) if meta-coupled, or a

singlet pattern if para-positioned protons are isolated. (Experimental data often shows

singlets or tight doublets depending on resolution).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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